5-chloro-2-(methylthio)benzofuran-3(2H)-one

• CAS No.: 51175-52-1
• Molecular Formula: C9H7ClO2S
• Molecular Weight: 214.67 g/mol
• IUPAC Name: 5-chloro-2-methylsulfanyl-1-benzofuran-3-one
• InChI: InChI=1S/C9H7ClO2S/c1-13-9-8(11)6-4-5(10)2-3-7(6)12-9/h2-4,9H,1H3
• InChI Key: JVBBUNIVOBNSQS-UHFFFAOYSA-N
• Canonical SMILES: CSC1C(=O)C2=C(O1)C=CC(=C2)Cl

Description

5-chloro-2-(methylthio)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C9H7ClO2S and its molecular weight is 214.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Chloro-2-hydroxy-1-[(methylsulfinyl)acetyl]benzene (6.0 g) and trifluoroacetic acid (6 g) are refluxed in benzene (50 ml) for one hour under nitrogen. The solvent is removed under reduced pressure to give a yellow oil, which crystallizes on standing. Recrystallization from ethanol gives white crystals. (3.0 g 54%) m.p. 76°-78° C.